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Compound of Interest

Compound Name: Atazanavir-d15

Cat. No.: B1669722 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of Atazanavir (ATV), a critical protease inhibitor in HIV-1 therapy, is

paramount for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence

assessments. This guide provides a comprehensive comparison of the preeminent analytical

methodologies for Atazanavir quantification: Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS), High-Performance Liquid Chromatography with Ultraviolet

detection (HPLC-UV), and Immunoassays. The performance characteristics of these methods

are benchmarked against each other, supported by experimental data from published studies,

to aid researchers in selecting the most appropriate assay for their specific needs.

Quantitative Performance Overview
The selection of an appropriate quantification method hinges on a balance of sensitivity,

specificity, accuracy, precision, and throughput. The following table summarizes the key

performance metrics for LC-MS/MS, HPLC-UV, and a representative Immunoassay for

Atazanavir quantification in biological matrices.
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Parameter LC-MS/MS HPLC-UV
Immunoassay
(Competitive
ELISA)

Linearity Range
1 - 5000 ng/mL

(Plasma)[1]

20 - 10,000 ng/mL

(Plasma)[2]

~0.15 - 10 ng/mL

(Plasma)

0.05 - 20 ng/mg (Hair)

[1]

90 - 4380 ng/mL

(Plasma)[1]

Lower Limit of

Quantification (LLOQ)
1 ng/mL (Plasma)[1] 20 ng/mL (Plasma)[2]

150 pg/mL (Plasma)

[3]

0.05 ng/mg (Hair)[1] 90 ng/mL (Plasma)[1]

Accuracy (%

Recovery or % Bias)

-1.33 to 4.00% (Hair

QC samples)[1]

1.0 to 14% (at LOQ in

plasma)[2]

93 to 113% (in

plasma)[3]

Precision (% CV)
Intra-day: 1.75 to

6.31% (Hair)[1]

Intra-day: 2.2 to

14.7% (at LOQ in

plasma)[2]

< 10% (in plasma)[3]

Inter-day: 3.13 to

10.8% (Hair)[1]

Inter-day: 2.2 to

14.7% (at LOQ in

plasma)[2]

Specificity
High (based on mass-

to-charge ratio)[1]

Moderate (potential

for interference)

Moderate to High

(dependent on

antibody)

Sample Volume Typically 50 - 200 µL Typically 100 - 500 µL As low as 30 µL[3]

Throughput High (with automation) Moderate
High (plate-based

format)

Visualizing the Assay Workflows
To provide a clearer understanding of the experimental processes, the following diagrams

illustrate the typical workflows for bioanalytical method validation and a decision-making

framework for selecting an appropriate Atazanavir quantification assay.
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Method Development Pre-Validation Full Validation Application

Assay Principle & Initial Parameters System Suitability & SpecificityOptimization Linearity & Range Accuracy Precision (Intra- & Inter-day) LLOQ Stability Sample AnalysisValidated Method

Start: Need to Quantify Atazanavir

High Sensitivity & Specificity Required?

High Sample Throughput Needed?

No

LC-MS/MS

Yes

Immunoassay

Yes

Cost & Equipment Constraints?

No

HPLC-UV

NoYes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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